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Compound of Interest

Compound Name: M133 peptide

Cat. No.: B15609843

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the generation and characterization of T

cell lines specific for the M133 peptide. The following sections detail the necessary materials,

step-by-step procedures, and methods for validating the specificity and functionality of the

generated T cell lines.

Introduction
The generation of antigen-specific T cell lines is a critical tool in immunology research and

therapeutic development. It allows for the in-depth study of T cell responses to specific

epitopes, which is essential for understanding infectious diseases, autoimmunity, and cancer

immunity. The M133 peptide has been identified as an epitope of interest, and the ability to

generate T cell lines specific to it is valuable for various research applications. This protocol

outlines a reproducible method for the in vitro expansion of M133 peptide-specific T cells from

peripheral blood mononuclear cells (PBMCs).
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The following tables summarize the key quantitative parameters for the successful generation

of M133 peptide-specific T cell lines.

Table 1: Cell Culture and Stimulation Parameters

Parameter Value Unit Notes

Initial PBMC Seeding

Density
1 x 10⁷ cells/mL

For initial stimulation

in 24-well plates.[1]

M133 Peptide

Concentration

(Stimulation)

1 µg/mL

Final concentration in

the culture medium.[1]

[2]

IL-2 Concentration 100 - 1800 U/mL

Added after initial

stimulation to promote

T cell expansion.[3]

IL-7 Concentration 5 - 25 ng/mL

Can be used in

combination with IL-2

for enhanced survival

and proliferation.[3][4]

IL-15 Concentration Varies ng/mL

Often used with IL-2

to support the

expansion of memory

T cells.[5]

T Cell to APC Ratio

(Restimulation)
4:1 Ratio

For restimulation with

peptide-loaded

antigen-presenting

cells (APCs).[6]

Table 2: Incubation and Harvest Timelines
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Process Duration
Temperature
(°C)

CO₂ (%) Notes

Initial Peptide

Stimulation
16 - 24 hours 37 5

To induce

activation marker

expression.[2]

T Cell Expansion

Culture
10 - 14 days 37 5

Culture period

with cytokine

support.[4][5]

Restimulation

Cycle
Every 14 days 37 5

To maintain and

further expand

the T cell line.[7]

Intracellular

Cytokine

Staining (ICS)

Incubation

5 - 6 hours 37 5

With Brefeldin A

added after 2

hours to block

cytokine

secretion.[1]

Experimental Protocols
Protocol 1: Isolation of Peripheral Blood Mononuclear
Cells (PBMCs)

Blood Collection: Collect whole blood from healthy donors in tubes containing an

anticoagulant (e.g., heparin or EDTA).

Dilution: Dilute the blood 1:1 with phosphate-buffered saline (PBS).

Density Gradient Centrifugation: Carefully layer the diluted blood over a density gradient

medium (e.g., Ficoll-Paque or Lymphoprep™) in a conical tube.[1]

Centrifugation: Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

Harvesting: Carefully aspirate the upper plasma layer and collect the buffy coat layer

containing the PBMCs.
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Washing: Wash the collected PBMCs twice with PBS by centrifuging at 300 x g for 10

minutes.

Cell Counting: Resuspend the PBMC pellet in complete RPMI medium and perform a cell

count using a hemocytometer or an automated cell counter. Adjust the cell concentration as

required for the subsequent steps.

Protocol 2: Generation of M133 Peptide-Specific T Cell
Lines

Cell Plating: Resuspend the isolated PBMCs at a concentration of 1 x 10⁷ cells/mL in

complete RPMI medium (supplemented with 10% fetal bovine serum, L-glutamine, and

penicillin-streptomycin). Plate 1 mL of the cell suspension into each well of a 24-well tissue

culture plate.[1]

Peptide Stimulation: Prepare a working solution of the M133 peptide. Add the M133 peptide
to each well to a final concentration of 1 µg/mL.[1][2] Include a negative control well with no

peptide and a positive control well with a mitogen (e.g., PHA) or a control peptide pool.[1]

Initial Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 24 hours.[8]

Cytokine Addition: After the initial stimulation, add IL-2 to a final concentration of 100 U/mL.

Optionally, IL-7 (5 ng/mL) and IL-15 can also be added to enhance T cell proliferation and

survival.[3][4][5]

T Cell Expansion: Maintain the cells in culture for 10-14 days. Every 2-3 days, observe the

cultures, and if the medium turns yellow (indicating high metabolic activity), split the cells into

new wells with fresh medium containing IL-2.[5]

Restimulation: After 10-14 days, restimulate the T cells to further expand the antigen-specific

population. This can be done by co-culturing the T cells with irradiated, peptide-pulsed

autologous PBMCs or a suitable antigen-presenting cell line at a 4:1 T cell to APC ratio.[6]

Long-term Culture: Repeat the restimulation cycle every 14 days to maintain the T cell line.

[7]
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Protocol 3: Assays for T Cell Specificity and Function
A. Tetramer Staining:

Harvest the cultured T cells and wash them with PBS.

Resuspend the cells in FACS buffer (PBS with 2% FBS).

Add the appropriate MHC-M133 peptide tetramer conjugated to a fluorochrome (e.g., PE or

APC) at the manufacturer's recommended concentration.

Incubate for 30-60 minutes at room temperature in the dark.

Wash the cells with FACS buffer.

Stain for cell surface markers such as CD3, CD4, and CD8.

Analyze the cells by flow cytometry to determine the percentage of M133-specific T cells.[2]

[9]

B. Intracellular Cytokine Staining (ICS):

Restimulate the T cell line with M133 peptide (1 µg/mL) for 5-6 hours.[1]

For the last 4 hours of incubation, add a protein transport inhibitor (e.g., Brefeldin A or

Monensin) to block cytokine secretion.[1]

Harvest and wash the cells.

Stain for surface markers (CD3, CD4, CD8).

Fix and permeabilize the cells using a commercial fixation/permeabilization kit.

Stain for intracellular cytokines such as IFN-γ, TNF-α, and IL-2 with fluorochrome-conjugated

antibodies.

Analyze by flow cytometry to identify cytokine-producing M133-specific T cells.[10]

C. ELISpot Assay:
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Coat an ELISpot plate with an anti-cytokine capture antibody (e.g., anti-IFN-γ).

Wash the plate and block with a suitable blocking buffer.

Add the generated T cell line to the wells along with M133 peptide-pulsed APCs.[11]

Incubate for 18-24 hours at 37°C in a 5% CO₂ incubator.

Wash the plate and add a biotinylated anti-cytokine detection antibody.

Incubate and then add streptavidin-alkaline phosphatase.

Add the substrate and wait for spots to develop.

Count the spots, where each spot represents a cytokine-secreting cell.[10][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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